Cas no 2171839-13-5 (2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}acetic acid)

• Product Name: 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}acetic acid
• CAS No: 2171839-13-5
• MF: C₂₂H₂₀N₄O₆
• MW: 436.417405128479
• CID: 6599242
• PubChem ID: 165746755
• Update Time: 2025-05-20

2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}acetic acid
• 2171839-13-5
• 2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}acetic acid
• EN300-1487214

• Inchi： 1S/C22H20N4O6/c1-2-26(11-18(27)28)21(29)19-20(25-32-24-19)23-22(30)31-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17H,2,11-12H2,1H3,(H,27,28)(H,23,25,30)
• InChI Key： LTUXYFRMGWLBAW-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(N(CC(=O)O)CC)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.13828437g/mol
• Monoisotopic Mass: 436.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Additional information on 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}acetic acid

Introduction to 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}acetic acid (CAS No. 2171839-13-5)

2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}acetic acid, identified by its CAS number 2171839-13-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a 1,2,5-oxadiazole core appended with an N-ethtylamine moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The 1,2,5-oxadiazole ring is a heterocyclic scaffold that is widely recognized for its biological activity. It has been incorporated into numerous pharmacophores due to its ability to modulate enzyme activity and interact with biological targets. In particular, oxadiazole derivatives have shown promise in the treatment of various diseases, including cancer, inflammation, and infectious disorders. The structural features of this compound make it a potential candidate for further exploration as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

The Fmoc group in the molecule serves as a protective group for the amine functionality. This protecting group is commonly used in peptide synthesis to prevent unwanted side reactions during the coupling process. However, in this context, the Fmoc group may also play a role in modulating the reactivity and solubility of the compound, making it more suitable for certain biochemical applications. The N-ethtylamine moiety further enhances the compound's complexity and potential for biological interaction.

Recent advancements in chemical biology have highlighted the importance of designing molecules with precise structural motifs to achieve optimal biological activity. The combination of the 1,2,5-oxadiazole core with the Fmoc and N-ethtylamine groups in this compound suggests that it may exhibit unique interactions with biological targets. For instance, studies have shown that oxadiazole derivatives can inhibit enzymes such as kinases and phosphodiesterases by binding to their active sites. The presence of the Fmoc group may also influence how the molecule interacts with proteases or other enzymes involved in post-translational modifications.

In addition to its potential as a drug intermediate, this compound may also find applications in material science and catalysis. The rigid structure provided by the oxadiazole ring can serve as a scaffold for designing molecules with specific electronic or optical properties. Furthermore, the presence of multiple functional groups allows for further derivatization, enabling researchers to tailor the molecule's properties for specific applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates precise control over reaction conditions to prevent degradation or side reactions. Similarly, the attachment of the N-ethtylamine moiety requires careful consideration of coupling reagents and solvents to maximize efficiency.

Recent research has demonstrated that compounds with similar structural motifs have shown promise in preclinical studies as inhibitors of various disease-related targets. For example, oxadiazole derivatives have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The Fmoc group may also contribute to improved pharmacokinetic properties by enhancing solubility or stability under physiological conditions.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and biodegradable materials. The versatility of its structure allows for modifications that could tailor its properties for use in crop protection agents or environmentally friendly polymers. Such applications would leverage the stability provided by the oxadiazole ring while utilizing functional groups like the Fmoc moiety to enhance performance characteristics.

In conclusion,2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-yformamido}acetic acid (CAS No. 2171839135) represents a fascinating example of how intricate molecular design can lead to compounds with diverse potential applications. Its unique structural features make it a valuable tool for researchers exploring new frontiers in medicinal chemistry and materials science alike.